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Introduction
Soda lime, a mixture of calcium hydroxide (Ca(OH)₂) and sodium hydroxide (NaOH), is a

versatile and cost-effective reagent with significant applications in various chemical processes.

Its utility spans from classic organic synthesis and qualitative analysis to critical life-support

systems. This document provides detailed application notes, experimental protocols, and

quantitative data for three primary uses of soda lime as a reagent: the decarboxylation of

carboxylic acids, the qualitative determination of nitrogen in organic compounds, and the

absorption of carbon dioxide.

Application: Decarboxylation of Carboxylic Acids
Decarboxylation is a fundamental reaction in organic synthesis, involving the removal of a

carboxyl group (-COOH) and its replacement with a hydrogen atom. Soda lime is a classic

reagent for inducing decarboxylation, particularly for aromatic carboxylic acids and those that

form stable carbanion intermediates.

Mechanism of Soda Lime Decarboxylation
The reaction is typically carried out by heating the sodium salt of a carboxylic acid with soda
lime. The process involves the formation of a carbanion intermediate, followed by protonation.

Reaction Scheme: R-COONa + NaOH (in Soda Lime) --(Heat)--> R-H + Na₂CO₃

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b591003?utm_src=pdf-interest
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/product/b591003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The role of CaO in soda lime is to keep the NaOH solid and prevent it from absorbing excess

moisture, which would make it difficult to handle.[1]

Quantitative Data: Decarboxylation of Benzoic Acid
While yields can vary based on reaction conditions, the decarboxylation of benzoic acid to

benzene using soda lime is a classic, high-yield reaction.

Reactant Product

Reagent
Ratio
(Acid:Soda
Lime)

Temperatur
e (°C)

Reaction
Time (min)

Reported
Yield (%)

Benzoic Acid Benzene
1:2 (by

weight)
>200 30-60 Typically >80

2,3,5,6-

Tetrafluorobe

nzoic Acid

1,2,4,5-

Tetrafluorobe

nzene

1:2 (by

weight)
360 30

High (Specific

yield not

stated)[2]

Experimental Protocol: Decarboxylation of Benzoic Acid
to Benzene
Objective: To synthesize benzene via the decarboxylation of benzoic acid using soda lime.

Materials:

Benzoic acid

Soda lime (granular)

Hard glass test tube

Delivery tube

Beaker

Ice bath
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Bunsen burner

Spatula

Mortar and pestle

Procedure:

Thoroughly mix 2 g of benzoic acid with 4 g of soda lime in a mortar.

Transfer the mixture to a hard glass test tube.

Set up the apparatus for gas collection by attaching a delivery tube to the test tube, with the

other end of the delivery tube submerged in a beaker of cold water placed in an ice bath.

Gently heat the test tube, initially, and then strongly.

Benzene will distill over and can be collected in the cold beaker.

Continue heating until no more product distills over.

Separate the benzene layer from the water.

Safety Precautions:

Benzene is a known carcinogen and is highly flammable. This experiment must be

performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle soda lime with care as it is caustic.

Workflow for Soda Lime Decarboxylation
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Caption: Workflow for a typical soda lime decarboxylation experiment.
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Application: Soda-Lime Test for Nitrogen Detection
The soda-lime test is a qualitative method for detecting the presence of nitrogen in certain

organic compounds. It is a simple and rapid test, though it has limitations.

Principle
When an organic compound containing nitrogen is heated strongly with soda lime, the nitrogen

is converted to ammonia (NH₃) gas.[3] The ammonia can be detected by its characteristic smell

or by its ability to turn moist red litmus paper blue.

General Reaction: Organic Compound (containing N) + Soda Lime (NaOH + CaO) --(Heat)-->

NH₃(g)

Limitation: This test is not effective for compounds containing nitro (-NO₂) or azo (-N=N-)

groups, as they do not readily liberate ammonia under these conditions.[4]

Experimental Protocol: Soda-Lime Test for Nitrogen
Objective: To qualitatively determine the presence of nitrogen in an organic sample.

Materials:

Organic sample

Soda lime

Dry test tube

Bunsen burner

Test tube holder

Moist red litmus paper or a glass rod dipped in concentrated HCl

Procedure:

Take a small amount (a pinch) of the organic compound in a dry test tube.
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Add an equal amount of soda lime and mix thoroughly by shaking.

Heat the test tube strongly.

Carefully smell the evolving gas for the characteristic pungent odor of ammonia.

Bring a piece of moist red litmus paper to the mouth of the test tube. A color change from red

to blue indicates the presence of ammonia, and thus nitrogen in the sample.

Alternatively, bring a glass rod dipped in concentrated HCl near the mouth of the test tube.

The formation of dense white fumes of ammonium chloride (NH₄Cl) also confirms the

presence of ammonia.

Logical Flow of the Soda-Lime Test for Nitrogen```dot
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Detection of Ammonia
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Caption: Chemical reaction pathway for CO2 absorption by soda lime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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